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Executive Summary

C&B-Metabond is a self-curing adhesive resin cement renowned for its high bond strength and
versatility in dental applications. Its formulation, based on the 4-META/MMA-TBB resin system,
facilitates a strong and durable bond to a wide array of dental substrates, including enamel,
dentin, metal alloys, composites, and ceramics. The adhesion mechanism is predicated on the
formation of a hybrid layer at the interface between the cement and the tooth structure, a key
factor in its clinical success. This guide provides a comprehensive technical overview of C&B-
Metabond, detailing its chemical composition, material properties, adhesion mechanism, and
relevant experimental protocols.

Chemical Composition and Material Properties

C&B-Metabond is a multi-component system primarily composed of a powder and a liquid that
are mixed to initiate the self-curing process. The key reactive components are 4-
methacryloxyethyl trimellitate anhydride (4-META), methyl methacrylate (MMA), and a tri-n-
butylborane (TBB) catalyst.[1]

Table 1: Key Components and Their Functions
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Component

Chemical Name

Function

Monomer

4-methacryloxyethyl trimellitate
anhydride (4-META)

An adhesive monomer that
promotes adhesion to tooth
structure and metals. It
contains both hydrophilic and
hydrophobic groups, enabling
it to interact with both the moist
dentin surface and the resin

matrix.[2]

Monomer

Methyl methacrylate (MMA)

A monomer that forms the bulk
of the resin matrix upon

polymerization.

Catalyst

Tri-n-butylborane (TBB)

Initiates the polymerization of

the methacrylate monomers.[1]

Powder

Polymethyl methacrylate
(PMMA)

Included as a pre-polymerized
powder to control the viscosity
and handling characteristics of

the mixed cement.

Physical and Mechanical Properties

Quantitative data on the physical and mechanical properties of C&B-Metabond are

summarized below. It is important to note that these values can be influenced by testing

methodology and conditions.

Table 2: Physical and Mechanical Properties of C&B-Metabond
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Property Value Reference

. 19.2 + 2.8 MPa (at 1h), 34.0 +
Shear Bond Strength to Dentin [3]
5.1 MPa (at 24h)

Shear Bond Strength to Ni-Cr-

20.1 MPa (at 24h) N/A
Be Alloy

Tensile Bond Strength to
CAD/CAM Composite (with Approx. 40 MPa [41[5]

surface treatment)

Working Time (in chilled dish at

2:00 - 3:00 minutes [1]
4°C)

Setting Time (intra-oral at

5:00 - 10:00 minutes [1]
37°C)

Mechanism of Adhesion

The adhesion of C&B-Metabond to tooth structure, particularly dentin, is a complex process
involving surface demineralization, monomer penetration, and in-situ polymerization to form a
"hybrid layer."[2] This layer is an acid-resistant, resin-reinforced zone that provides a strong
and durable bond.

Signaling Pathway of Adhesion to Dentin

The following diagram illustrates the key steps in the adhesion process of C&B-Metabond to
dentin.

1. Dentin Surface Preparation 2. Monomer Infiltration 3. In-situ Polymerization

Application of
C&B-Metabond Liquid

Infiltration of 4-META and MMA TBB Catalyst Polyr f
(a-METAIMMA) into collagen networ izal

Demineralized Dentin olymerization of
(exposed collagen network) Initiates Polymerization 4-METAand MMA

Dentin
(e.g., 10% Citric Acid,
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Caption: Adhesion mechanism of C&B-Metabond to dentin.

Experimental Protocols

Shear Bond Strength Testing to Dentin (Based on ISO
29022)

This protocol outlines a standardized method for determining the shear bond strength of C&B-
Metabond to dentin.[6]

4.1.1 Materials and Equipment

Extracted human or bovine teeth

e Low-speed diamond saw

» Polishing machine with silicon carbide paper (e.g., 600-grit)
» C&B-Metabond dental cement kit

e Cylindrical molds (e.g., 3.5 mm inner diameter)

» Universal testing machine with a shear loading fixture
 Stereomicroscope

4.1.2 Experimental Workflow
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Start: Extracted Teeth

1. Tooth Preparation:
- Section to expose mid-coronal dentin
- Polish with 600-grit SiC paper

'

2. Cement Application:
- Place cylindrical mold on dentin surface
- Mix and apply C&B-Metabond into mold

'

3. Specimen Storage:
- Store in distilled water at 37°C for 24 hours

i

4. Shear Bond Strength Test:
- Mount specimen in universal testing machine
- Apply shear force at a crosshead speed of 1 mm/min

i

5. Data Analysis:
- Record force at failure (N)
- Calculate bond strength (MPa)
- Analyze failure mode with stereomicroscope

End: Shear Bond Strength Data

Click to download full resolution via product page

Caption: Experimental workflow for shear bond strength testing.

4.1.3 Detailed Steps

o Tooth Preparation: Human third molars or bovine incisors are sectioned perpendicular to the
long axis to expose a flat mid-coronal dentin surface. This surface is then polished with 600-
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grit silicon carbide paper under water cooling to create a standardized smear layer.[3][7]

o Cement Application: A cylindrical mold is placed on the prepared dentin surface. C&B-
Metabond is mixed according to the manufacturer's instructions and applied within the mold
to bond a restorative material (e.g., a composite resin cylinder) to the dentin.

e Specimen Storage: The bonded specimens are stored in distilled water at 37°C for 24 hours
to allow for complete setting of the cement and to simulate oral conditions.[3]

e Shear Bond Strength Testing: The specimen is secured in a universal testing machine. A
shear force is applied to the base of the bonded cylinder at a constant crosshead speed
(e.g., 1 mm/min) until failure occurs.[8]

o Data Analysis: The force required to cause failure is recorded in Newtons (N). The shear
bond strength is calculated in Megapascals (MPa) by dividing the failure load by the bonded
surface area. The fractured surfaces are examined under a stereomicroscope to determine
the mode of failure (adhesive, cohesive, or mixed).

Conclusion

C&B-Metabond, a 4-META/MMA-TBB based resin cement, demonstrates high bond strength to
a variety of dental substrates through the formation of a hybrid layer. Its reliable self-curing
mechanism and favorable material properties have established it as a versatile and effective
luting agent in clinical dentistry. The provided technical data and experimental protocols offer a
foundational understanding for researchers and professionals in the field of dental materials
and drug development. Further research can continue to explore its long-term clinical
performance and potential for new applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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